Cas no 2034282-10-3 (N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide
• CAS No: 2034282-10-3
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5349803
• Update Time: 2025-05-23

N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide

• Inchi： 1S/C14H15N3O2/c1-9-4-5-11(10(2)6-9)17-14(18)12-7-13(19-3)16-8-15-12/h4-8H,1-3H3,(H,17,18)
• InChI Key： JXZSKNLRNGLLLW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N=CN=1)OC)NC1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 2.4
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide

Research Brief on N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide (CAS: 2034282-10-3) in Chemical Biology and Pharmaceutical Applications

N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide (CAS: 2034282-10-3) is a small-molecule compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the pyrimidine carboxamide class, which is known for its diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. Recent studies have explored its role in targeting specific disease mechanisms, making it a promising candidate for drug development.

One of the key areas of interest for this compound is its potential as a kinase inhibitor. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have demonstrated that N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide exhibits selective inhibition against certain kinase targets, with promising in vitro and in vivo activity. Researchers have utilized structure-activity relationship (SAR) studies to optimize its potency and selectivity, paving the way for further preclinical development.

In addition to its kinase inhibition properties, recent research has investigated the compound's potential in modulating other biological pathways. For instance, studies have suggested its involvement in the regulation of autophagy and apoptosis, which are critical processes in cancer therapy. The compound's ability to induce apoptosis in cancer cell lines while sparing normal cells highlights its therapeutic potential. Furthermore, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated to assess its suitability as a drug candidate.

The synthesis and characterization of N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide have also been a focus of recent research. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These studies are essential for ensuring the reproducibility and scalability of the compound for further development. Additionally, computational modeling has been used to predict its binding interactions with target proteins, providing insights into its mechanism of action.

Despite the promising findings, challenges remain in the development of N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and advance the compound toward clinical trials. Ongoing research aims to explore its potential in combination therapies and its efficacy in animal models of disease.

In conclusion, N-(2,4-dimethylphenyl)-6-methoxypyrimidine-4-carboxamide (CAS: 2034282-10-3) represents a promising small-molecule compound with diverse biological activities. Its potential as a kinase inhibitor and modulator of critical cellular processes makes it a valuable candidate for further investigation in the field of chemical biology and drug discovery. Continued research will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.